2-Pentanone

• CAS No.: 107-87-9
• Product Name: 2-Pentanone
• Molecular Formula: C5H10O; CH3(CH2)2COCH3; C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: pentan-2-one
• Standard InChI: InChI=1S/C5H10O/c1-3-4-5(2)6/h3-4H2,1-2H3
• Standard InChIKey: XNLICIUVMPYHGG-UHFFFAOYSA-N
• Impurities: ... The commercial material consists of a mixture of methyl propyl and diethyl ketones in the approximate ratio of 3:1 and contains at least 97% of these ketones, the balance being sec-amyl alcohol. ...
• SMILES: CCCC(=O)C
• Canonical SMILES: CCCC(=O)C
• Boiling Point: 212 to 214 °F at 760 mm Hg (NTP, 1992); 102.2 °C; 102.26 °C; 102 °C; 215°F
• Colorform: Colorless liquid; Colorless to water-white liquid
• Density: 0.809 at 68 °F (USCG, 1999); d1515 0.81; 0.809 at 20 °C/4 °C; Relative density (water = 1): 0.8; 0.801-0.806; 0.81
• Flash Point: 45 °F (NTP, 1992); 45 °F ( 7.0 °C) (Closed cup); 7 °C c.c.; 45°F
• Melting Point: -108 °F (NTP, 1992); -76.9 °C; -76.8 °C; -76.9°C; -78 °C; -108°F
• Physical Description: Methyl propyl ketone appears as a clear colorless liquid with the odor of fingernail polish. Flash point 45°F. Less dense than water and soluble in water. Hence floats on water. Density 0.809 g / cm3. Vapors heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow, mobile liquid with an ethereal, fruity odour; Colorless to water-white liquid with a characteristic acetone-like odor.
• Description: Pentan-2-one, also known as 2-pentanone or ethyl acetone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, pentan-2-one is considered to be an oxygenated hydrocarbon lipid molecule. Pentan-2-one exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Pentan-2-one has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, pentan-2-one is primarily located in the cytoplasm. Pentan-2-one is a sweet, alcohol, and banana tasting compound that can be found in a number of food items such as fruits, pear, fats and oils, and apple. This makes pentan-2-one a potential biomarker for the consumption of these food products.; Methyl propyl ketone appears as a clear colorless liquid with the odor of fingernail polish. Flash point 45°F. Less dense than water and soluble in water. Hence floats on water. Density 0.809 g / cm3. Vapors heavier than air.; Pentan-2-one is a pentanone carrying an oxo substituent at position 2. It has a role as a plant metabolite. It is a methyl ketone and a pentanone.
• Solubility: 10 to 50 mg/mL at 72° F (NTP, 1992); 0.50 M; 43 mg/mL at 25 °C; Slightly soluble in carbon tetrachloride; Miscible with alcohol and ether; In water, 4.3X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 4 (moderate); miscible with alcohol, ether, propylene glycol, oils; 1 ml in 25 ml water; 6%
• Synonyms: 4-Methyl-2-butanone; Ethylacetone; Methyl n-Propyl Ketone; Methyl Propyl Ketone; NSC 5350; Propyl Methyl Ketone
• Vapor Density: 3 (NTP, 1992) (Relative to Air); 2.96 (Air= 1); Relative vapor density (air = 1): 3.0; 3
• Vapor Pressure: 12 mm Hg at 68 °F ; 16 mm Hg at 77° F; 21 mm Hg at 86° F (NTP, 1992); 35.40 mmHg; 35.4 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.6; 12 mmHg; 27 mmHg
• PubChem Compound: 7895
• Last Modified: Nov 11 2021